- Rapid and Mild Lactamization Using Highly Electrophilic Triphosgene in a Microflow Reactor, Chemistry - A European Journal, 2021, 27(27), 7525-7532
Cas no 92235-34-2 (tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate)
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl (2-oxopyrrolidin-3-yl)carbamate
- (2-oxopyrrolidin-3-(S)-yl)carbamic acid tert-butyl ester
- (S)-BOC-3-AMINO-2-PYRROLIDINONE
- (S)-tert-butyl 2-oxopyrrolidin-3-ylcarbamate
- Carbamic acid,N-[(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
- FD1232
- (S)-(-)-3-Boc-aminopyrrolidin-2-one
- Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
- tert-butyl (S)-(2-oxopyrrolidin-3-yl)carbamate
- (2-oxopyrrolidin-3-(S)-yl)-carbamic acid tert-butyl ester
- [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-bu
- [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-butyl ester
- 1,1-Dimethylethyl N-[(3S)-2-oxo-3-pyrrolidinyl]carbamate (ACI)
- Carbamic acid, (2-oxo-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (S)- (ZCI)
- Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
- (S)-3-(tert-Butoxycarbonylamino)pyrrolidin-2-one
- (S)-tert-Butyl(2-oxopyrrolidin-3-yl)carbamate
- tert-Butyl (S)-N-(2-oxopyrrolidin-3-yl)carbamate
- (S)-Boc-3-amino-2-pyrrolidinone,97%
-
- MDL: MFCD03426144
- Inchi: 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-4-5-10-7(6)12/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)/t6-/m0/s1
- InChI Key: DVWCHAUBYVZILO-LURJTMIESA-N
- SMILES: N([C@H]1CCNC1=O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 200.11600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 0.4
- Topological Polar Surface Area: 67.4
Experimental Properties
- PSA: 67.43000
- LogP: 1.11930
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Storage Condition:Sealed in dry,2-8°C
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL515-50mg |
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate |
92235-34-2 | 97% | 50mg |
230.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL515-200mg |
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate |
92235-34-2 | 97% | 200mg |
676.0CNY | 2021-08-04 | |
| Chemenu | CM119143-1g |
(S)-3-(Boc-amino)-2-pyrrolidone |
92235-34-2 | 97% | 1g |
$269 | 2021-08-06 | |
| Chemenu | CM119143-5g |
(S)-3-(Boc-amino)-2-pyrrolidone |
92235-34-2 | 97% | 5g |
$808 | 2021-08-06 | |
| Alichem | A109006368-1g |
(S)-tert-Butyl (2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 97% | 1g |
$305.28 | 2023-08-31 | |
| Alichem | A109006368-5g |
(S)-tert-Butyl (2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 97% | 5g |
$881.28 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26160-100mg |
tert-Butyl (S)-(2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 100mg |
¥396.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26160-250mg |
tert-Butyl (S)-(2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 250mg |
¥646.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26160-1g |
tert-Butyl (S)-(2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 1g |
¥1876.0 | 2021-09-04 | ||
| ChemScence | CS-W007134-100mg |
tert-Butyl (S)-(2-oxopyrrolidin-3-yl)carbamate |
92235-34-2 | 100mg |
$67.0 | 2022-04-26 |
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Production Method
Production Method 1
1.2 Reagents: Ammonium chloride Solvents: Water ; 15 s, 20 °C
Production Method 2
1.2 Reagents: Diethyl ether ; rt
- Indazolecarboxamide derivatives as p38 inhibitors and their preparation and methods of use thereof, World Intellectual Property Organization, , ,
Production Method 3
- Protein synthesis with conformationally constrained cyclic dipeptides, Bioorganic & Medicinal Chemistry, 2020, 28(22),
Production Method 4
- Preparation of azaheterocyclic sulfonamides as factor Xa inhibitors, United States, , ,
Production Method 5
- Preparation and reactivity of aminoacyl pyroglutamates. Facile synthesis of 10-membered-ring cyclic dipeptides derived from 1,4-diaminobutyric and glutamic acids, Journal of Peptide Science, 2005, 11(3), 175-186
Production Method 6
- Preparation of indolylidenemethylpyrrolecarboxamides as inhibitors of VEGFR, PDEGFR, KIT, Flt-1, Flt-3, Flt-4, and RET kinase with reduced inhibition of AMPK., World Intellectual Property Organization, , ,
Production Method 7
- A flexible approach to (S)-3-amino-2-pyrrolidinone derivatives, Heterocycles, 2004, 64, 121-128
Production Method 8
- Thiophene-2-carboxylic acid derivatives and their preparation and use for the treatment of flavivirus infections, World Intellectual Property Organization, , ,
Production Method 9
- Ribosome-mediated incorporation of peptides and peptidomimetics during cell-free translation, World Intellectual Property Organization, , ,
Production Method 10
- Preparation of N-(oxopyrrolidinyl)naphthalenesulfonamides and analogs as factor Xa inhibitors, World Intellectual Property Organization, , ,
Production Method 11
- Preparation of [(sulfonamidooxopyrrolidino)methyl]benzamidines as factor Xa inhibitors, United States, , ,
Production Method 12
- Design and Structure-Activity Relationships of Potent and Selective Inhibitors of Blood Coagulation Factor Xa, Journal of Medicinal Chemistry, 1999, 42(18), 3557-3571
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Raw materials
- Di-tert-butyl dicarbonate
- Boc-L-2,4-diaminobutyric acid
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[[(phenylmethoxy)carbonyl]amino]-, 2,3,4,5,6-pentafluorophenyl ester, (2S)-
- Butanoic acid, 4-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, potassium salt (1:1), (2S)-
- 3-Aminopyrrolidin-2-one
- (3S)-3-aminopyrrolidin-2-one
- (S)-benzyl 2-oxopyrrolidin-3-ylcarbamate
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Preparation Products
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
Introduction to Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2)
Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate, a compound with the chemical formula C9H14N2O3, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 92235-34-2, it has garnered attention for its role in the development of novel therapeutic agents.
The (3S)-2-oxopyrrolidin-3-yl part of the molecule is particularly noteworthy, as it is derived from pyrrolidine, a heterocyclic compound that is frequently used in medicinal chemistry due to its ability to mimic biological structures and enhance binding affinity. The stereochemistry at the 3-position, specifically the (S) configuration, plays a crucial role in determining the compound's interactions with biological targets. This aspect has been extensively studied in recent years, leading to a deeper understanding of how stereochemistry influences drug efficacy and selectivity.
In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential applications in treating various diseases. Carbamates are known for their versatility in drug design, often serving as intermediates or active ingredients in pharmaceutical formulations. The tert-butyl group in Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate not only enhances the compound's lipophilicity but also provides stability against hydrolysis, making it an attractive candidate for further investigation.
Current research in this area has highlighted the importance of optimizing the structure of carbamate derivatives to improve their pharmacokinetic properties. Studies have shown that modifications at the nitrogen and oxygen atoms can significantly alter the compound's bioavailability and metabolic pathways. The (3S)-2-oxopyrrolidin-3-yl moiety, in particular, has been found to interact with specific enzymes and receptors, suggesting its potential as a lead compound for drug development.
One of the most promising applications of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate is in the treatment of neurological disorders. The pyrrolidine scaffold is known to have neuroprotective properties, and the (S) configuration has been shown to enhance binding affinity to certain neurotransmitter receptors. Preliminary studies have indicated that this compound may have potential benefits in managing conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter activity.
The synthesis of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and catalytic hydrogenation, are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.
In conclusion, Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, make it an attractive candidate for further investigation. Ongoing research aims to explore its therapeutic potential and optimize its pharmacological properties for treating various diseases, particularly neurological disorders. As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl N-[(3S)]-2 oxopyrrolidin - - - - - - - - - - - - - - -- carbamate are poised to play a crucial role in the next generation of medicinal chemistry.
92235-34-2 (tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate) Related Products
- 76944-95-1(tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate)
- 124842-29-1(Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester)
- 99780-97-9(tert-butyl N-(2-oxopyrrolidin-3-yl)carbamate)
- 827579-57-7(Carbamic acid, [(1S)-1-[[(2-methylpropyl)amino]carbonyl]propyl]-,1,1-dimethylethyl ester)
- 251938-49-5(tert-butyl N-[(3R)-2-oxopyrrolidin-3-yl]carbamate)
- 179686-45-4(tert-butyl N-(2-oxoazepan-3-yl)carbamate)
- 122536-66-7(Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI))
- 549531-10-4((R)-tert-Butyl (1-methyl-2-oxopyrrolidin-3-yl)carbamate)
- 163929-77-9((R)-tert-Butyl (2,5-dioxopyrrolidin-3-yl)carbamate)
- 106691-72-9(tert-butyl N-[(3R)-2-oxoazepan-3-yl]carbamate)